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Compound of Interest

Compound Name: 1O14

Cat. No.: B15575905

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in refining the

crystal structure of PDB entry 1P14, a catalytic-loop mutant of the insulin receptor tyrosine

kinase.

Frequently Asked Questions (FAQs)
Q1: What are the key refinement statistics for the deposited 1P14 structure?

A1: The key refinement statistics for the originally deposited 1P14 structure provide a

benchmark for your own refinement efforts. These values indicate the quality of the model and

its agreement with the experimental X-ray diffraction data.
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Parameter Depositor Value DCC Value

Resolution (Å) 1.90 -

R-Work 0.224 0.220

R-Free 0.240 0.240

Number of Reflections 27883 -

Mean Isotropic B-factor 27.8 -

Data sourced from the PDB

entry 1P14.[1]

Q2: What is a good target for R-work and R-free values during refinement?

A2: For macromolecular structures, R-work values typically range from about 10% to 35%.[2]

Well-refined structures generally have an R-factor in the range of 20-25%.[3] The R-free value,

which is calculated from a subset of reflections not used in refinement, is a crucial indicator to

monitor and prevent overfitting of the data.[4][5] Ideally, the R-free value should be close to the

R-work value. A significant divergence between the two may suggest that the model has been

over-parameterized.[6]

Q3: Which software is commonly used for protein structure refinement?

A3: Several software suites are available for macromolecular structure refinement. Some of the

most widely used include:

PHENIX: A comprehensive software package for macromolecular structure determination

that includes tools for refinement and validation.[7]

CNS (Crystallography & NMR System): A system for structure determination from

crystallographic or NMR data.[8]

SHELX: A set of programs for crystal structure determination, particularly powerful for small

molecule and high-resolution macromolecular structures.[9]
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BUSTER: A software system that uses Bayesian statistical methods for crystallographic

structure refinement.[8]

Coot: Primarily used for model building and validation, Coot works in conjunction with

refinement programs to visualize and correct models based on electron density maps.[8]

Troubleshooting Guides
Problem 1: High R-work and R-free values that do not decrease with further refinement cycles.

Possible Cause: The initial model may have significant errors, or the refinement strategy may

not be optimal. This could include incorrect placement of domains, misinterpretation of electron

density, or inappropriate refinement parameters.
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High R-work/R-free

1. Re-evaluate Molecular Replacement Solution
- Check for alternative space groups

- Use different search models if available

2. Manual Model Rebuilding in Coot
- Inspect electron density maps (2Fo-Fc and Fo-Fc)

- Correct main-chain and side-chain rotamers
- Look for missing or incorrectly placed residues

3. Adjust Refinement Parameters
- Optimize X-ray/stereochemistry and ADP weights
- Consider TLS refinement if anisotropy is present

- Add/remove water molecules judiciously

4. Validate Geometry and Fit to Data
- Use tools like MolProbity

- Check Ramachandran plot, rotamer outliers, and clash scores

5. Iterate Refinement and Rebuilding

If issues persist

Improved R-factors

If R-factors improve

Click to download full resolution via product page

Caption: Troubleshooting workflow for high R-factors.

Detailed Steps:
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Re-evaluate Molecular Replacement: If molecular replacement was used, ensure the correct

space group was chosen and that the search model was appropriate. PDB entry 1I44 was

used as the starting model for 1P14.[1]

Manual Model Rebuilding: Carefully examine the 2Fo-Fc and Fo-Fc electron density maps in

a program like Coot.[8] The 2Fo-Fc map shows the electron density around the current

model, while the Fo-Fc (difference) map highlights regions where the model does not fit the

data well (positive density for missing atoms, negative for incorrectly placed ones).[10]

Adjust Refinement Parameters: In your refinement software (e.g., PHENIX), optimize the

weights that balance the contribution of the experimental data (X-ray term) and the

geometric restraints (stereochemistry). If there is evidence of anisotropic motion, consider

using Translation/Libration/Screw (TLS) refinement.

Validation: Continuously validate the model's geometry using tools like MolProbity. Pay close

attention to the Ramachandran plot, rotamer outliers, and atomic clashes.[11]

Problem 2: Poor or ambiguous electron density in certain regions of the protein.

Possible Cause: These regions may be intrinsically disordered or have high flexibility, leading

to smeared-out electron density. It could also be due to errors in the phases calculated from the

model.
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Poor Electron Density

1. Analyze B-factors
- High B-factors correlate with flexibility

- Check for correlation with disordered regions

2. Calculate Omit Maps
- Remove the problematic region from the model
- Re-run refinement to generate an unbiased map

3. Rebuild into Omit Map
- Carefully trace the backbone and place side chains

- Consider building alternative conformations

4. Consider Ensemble Refinement
- Model the region with multiple conformers

- Can improve R-free by better representing flexibility

5. Truncate Model if Necessary
- If density remains uninterpretable, truncate side chains or entire loops

- Clearly document this in the final PDB submission

Improved Model and Map Fit

Click to download full resolution via product page

Caption: Workflow for addressing poor electron density.

Detailed Steps:

Analyze B-factors: High B-factors in the model often correspond to regions of poor electron

density, indicating flexibility.[12]
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Calculate Omit Maps: To reduce model bias, calculate an omit map. This involves removing

the atoms in the poorly defined region, refining the rest of the model, and then calculating a

map. The resulting electron density for the omitted region will be less biased by the previous

incorrect model.

Rebuild into the Omit Map: Carefully attempt to rebuild the model into the unbiased omit

map. It may be necessary to try different conformations.

Ensemble Refinement: If a region is truly flexible, representing it with a single conformation

may not be accurate. Ensemble refinement, which models the region with multiple, slightly

different conformations, can sometimes better fit the data and improve the R-free value.[13]

Truncate the Model: If the electron density is completely uninterpretable, it may be best to

truncate the model in that region (e.g., remove a flexible loop or truncate long side chains to

alanine). This is preferable to building in a completely unsupported conformation.

Experimental Protocols
Protocol 1: Iterative Model Building and Refinement

This protocol outlines a general workflow for refining a protein crystal structure after initial

phases have been obtained.

Initial Refinement:

Perform an initial round of refinement on the starting model (e.g., from molecular

replacement) using software like PHENIX or CNS.

Use default parameters for stereochemical restraints and B-factor refinement.

Calculate initial R-work and R-free values.

Map Inspection and Model Building:

Load the refined model and the calculated 2Fo-Fc and Fo-Fc electron density maps into

Coot.

Systematically go through the entire protein chain, residue by residue.
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Correct any obvious errors in the backbone trace.

Adjust side-chain rotamers to best fit the 2Fo-Fc density.

Look for strong positive peaks in the Fo-Fc map, which may indicate missing water

molecules or ligands. Add these to the model.

Address any regions with negative density in the Fo-Fc map by adjusting or removing

atoms.

Further Refinement Cycles:

Save the modified coordinates from Coot and use this new model for another round of

refinement.

Consider introducing more complex refinement parameters, such as TLS refinement if the

data quality supports it.

Repeat steps 2 and 3 iteratively. The R-free value should be monitored closely; a

decrease indicates a genuine improvement in the model.

Final Validation:

Once the R-factors have converged and no further improvements can be made by model

rebuilding, perform a final validation.

Use a tool like the PDB's validation server or MolProbity to generate a comprehensive

report on the geometric quality of the structure.

Address any remaining outliers or clashes before finalizing the model for deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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